Cas no 50329-18-5 (1,2,3,4,5,6-Cyclohexanehexacarboxylicacid, sodium salt (1:5))

• Product Name: 1,2,3,4,5,6-Cyclohexanehexacarboxylicacid, sodium salt (1:5)
• CAS No: 50329-18-5
• MF: C₁₂H₇Na₅O₁₂
• MW: 458.125639200211
• CID: 380092
• PubChem ID: 170830
• Update Time: 2025-04-19

1,2,3,4,5,6-Cyclohexanehexacarboxylicacid, sodium salt (1:5) Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,5,6-Cyclohexanehexacarboxylicacid, sodium salt (1:5)
• pentasodium,6-carboxycyclohexane-1,2,3,4,5-pentacarboxylate
• 1,2,3,4,5,6-Cyclohexanehexacarboxylic acid, pentasodium salt
• Pentasodium hydrogen 1,2,3,4,5,6-cyclohexanehexacarboxylate
• 50329-18-5
• pentasodium;6-carboxycyclohexane-1,2,3,4,5-pentacarboxylate
• FT-0699864
• DTXSID90889745
• 1,2,3,4,5,6-Cyclohexanehexacarboxylic acid, sodium salt (1:5)
• EINECS 256-547-2

• Inchi： 1S/C12H12O12.5Na/c13-7(14)1-2(8(15)16)4(10(19)20)6(12(23)24)5(11(21)22)3(1)9(17)18;;;;;/h1-6H,(H,13,14)(H,15,16)(H,17,18)(H,19,20)(H,21,22)(H,23,24);;;;;/q;5*+1/p-5
• InChI Key： FZVGHDJZKFKMAP-UHFFFAOYSA-I
• SMILES： [Na+].[Na+].[Na+].[Na+].[Na+].OC(C1C(C(=O)[O-])C(C(=O)[O-])C(C(=O)[O-])C(C(=O)[O-])C1C(=O)[O-])=O

Computed Properties

• Exact Mass: 457.94261
• Monoisotopic Mass: 457.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 554
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 238A^2

Experimental Properties

• Boiling Point: 598.5°C at 760 mmHg
• Flash Point: 329.8°C
• PSA: 237.95